[4-(Dibenzo[b,d]furan-4-yl)phenyl]trimethylsilane

• Molecular Formula: C21H20OSi
• Molecular Weight: 316.5 g/mol
• IUPAC Name: (4-dibenzofuran-4-ylphenyl)-trimethylsilane
• InChI: InChI=1S/C21H20OSi/c1-23(2,3)16-13-11-15(12-14-16)17-8-6-9-19-18-7-4-5-10-20(18)22-21(17)19/h4-14H,1-3H3
• InChI Key: MJTCHPBNQSYPAH-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC=C(C=C1)C2=CC=CC3=C2OC4=CC=CC=C34

Description

[4-(Dibenzo[b,d]furan-4-yl)phenyl]trimethylsilane is a useful research compound. Its molecular formula is C21H20OSi and its molecular weight is 316.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dibenzofuran-4-yl-boronic acid (20.0 g, 94.3 mmol), (4-bromo-phenyl)-trimethyl-silane (21.62 g, 94.3 mmol), K2CO3 (39.1 g, 3 equiv., 283 mmol) in toluene (100 mL), ethanol (60 mL) and water (30 mL) was purged with nitrogen for 5 min (bubbled into solution) and treated with Pd(PPh3)4 (3.59 g, 2.9 mmol). After heating to 80° C. for 4 h, the solution was cooled to room temperature, poured into water (300 mL) and extracted with ethyl acetate (300 mL). The organic phase was washed with sat'd aq NaCl, dried over anhydrous MgSO4, filtered and concentrated in vacuo. Purification by flash column chromatography (5-20% ethyl acetate in heptane) afforded (4-dibenzofuran-4-yl-phenyl)-trimethyl-silane as a colorless oil (28.9 g, 96%).